1-Cyclopropyl-5-methylpyrazole-3-carboxylic acid

• IUPAC Name: 1-cyclopropyl-5-methylpyrazole-3-carboxylic acid
• InChI: InChI=1S/C8H10N2O2/c1-5-4-7(8(11)12)9-10(5)6-2-3-6/h4,6H,2-3H2,1H3,(H,11,12)
• InChI Key: UATWKBGWKGDQEG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2CC2)C(=O)O
• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol

Description

“1-Cyclopropyl-5-methylpyrazole-3-carboxylic acid” is a chemical compound with the molecular formula C8H10N2O2 and a molecular weight of 166.18. It is a type of pyrazole, which is a class of organic compounds characterized by a 5-membered aromatic ring of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of “1-Cyclopropyl-5-methylpyrazole-3-carboxylic acid” consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. One of the carbon atoms is bonded to a carboxylic acid group, another is bonded to a methyl group, and the third is bonded to a cyclopropyl group.

Scientific Research Applications

D-Amino Acid Oxidase (DAO) Inhibition

Formalin-Induced Tonic Pain Prevention

Neuropharmacology Research

Drug Development for Schizophrenia and Mood Disorders

Metabolic Studies and Enzyme Kinetics

Chemical Biology and Enzyme Mechanisms

Mechanism of Action

Mode of Action

The exact mode of action of 1-Cyclopropyl-5-methylpyrazole-3-carboxylic acid is currently unknown due to the lack of specific studies on this compound . . The specific interactions and resulting changes would depend on the compound’s structure and the nature of the target .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. Factors such as pH, temperature, and the presence of other molecules can affect the compound’s interaction with its targets .